5,5-Biisoxazole,3,3-dimethyl-(9CI)

• CAS: 132371-26-7
• Synonyms: 5,5-Biisoxazole,3,3-dimethyl-(9CI)
• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.164
• SMILES: CC1=NOC(=C1)C2=CC(=NO2)C
• InChI: InChI=1S/C8H8N2O2/c1-5-3-7(11-9-5)8-4-6(2)10-12-8/h3-4H,1-2H3
• InChIKey: OEBHBTBCERQHCG-UHFFFAOYSA-N

Researchers requiring a consistent, moderately lipophilic biisoxazole scaffold for medicinal chemistry often face retention time variability with unsubstituted or regioisomeric analogs. 5,5-Biisoxazole,3,3-dimethyl-(9CI) directly addresses this with a defined LogP of 1.82, enabling reliable C18/C8 HPLC method calibration for compound libraries. The 3,3'-dimethyl substitution blocks metabolic oxidation sites, while the 146.4 °C flash point simplifies flammable solvent handling procedures. The refractive index of 1.504 offers a rapid identity verification to prevent inventory mix-ups with the 5,5'-dimethyl regioisomer.

5,5-Biisoxazole,3,3-dimethyl-(9CI): Core Physicochemical Profile

5,5-Biisoxazole,3,3-dimethyl-(9CI) (IUPAC: 3-methyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2-oxazole) is a dimethyl-substituted member of the 5,5'-biisoxazole class, consisting of two isoxazole rings connected via a C–C bond at the 5,5'-positions. Its molecular formula is C8H8N2O2 with a molecular weight of 164.16 g/mol. The compound belongs to the oxazole chemical family and is primarily used as a research scaffold in medicinal chemistry and heterocyclic synthesis.

Scaffold Heterocyclic core for medicinal chemistry and synthesis

Lipophilicity Moderate LogP supports reversed-phase method development

Substitution 3,3′-dimethyl pattern may aid metabolic stability studies

Why Unsubstituted or Regioisomeric Biisoxazoles Cannot Replace It

Substituting 5,5-Biisoxazole,3,3-dimethyl-(9CI) with the unsubstituted 5,5'-biisoxazole (CAS 23296-57-3) or the regioisomeric 3,3'-biisoxazole,5,5'-dimethyl (CAS 502181-53-5) introduces significant shifts in lipophilicity, volatility, and safety profiles. The 3,3'-dimethyl substitution pattern in the target compound alters electron distribution and intermolecular interactions, leading to a distinct combination of LogP, boiling point, and flash point that deviates markedly from both the parent scaffold and the 5,5'-dimethyl regioisomer. These differences directly impact chromatographic retention, solvent-partitioning behavior, distillation parameters, and hazard classification upon scale-up, making direct one-to-one replacement scientifically unreliable without re-optimization of experimental conditions. [1]

Unsubstituted 5,5′-biisoxazole

Lower LogP and different density may shift chromatographic retention and phase partitioning; boiling point change can alter distillation protocols.

Regioisomeric 3,3′-biisoxazole,5,5′-dimethyl

Lower boiling point, flash point, and distinct refractive index may require re-optimization of safety handling and identity checks.

• [1] Molaid. 5-(1,2-oxazol-5-yl)-1,2-oxazole | 23296-57-3. https://www.molaid.com/MS_175951. Accessed 2026-05-06. View Source

Head-to-Head Quantitative Differentiation Against Closest Analogs

Lipophilicity Comparison Across Biisoxazole Analogs

The target compound exhibits a calculated LogP of 1.82 , compared to 0.5 for the unsubstituted 5,5'-biisoxazole [1] and 1.04 for the regioisomeric 3,3'-biisoxazole,5,5'-dimethyl . This represents a 3.6-fold increase in octanol-water partition coefficient versus the parent scaffold and a 75% increase versus the regioisomer.

Lipophilicity

Reported

LogP = 1.82

vs

0.5 (unsubstituted)
1.04 (regioisomer)

Supports reversed-phase method development context

Calculated logP; cross-study comparable

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.82
Comparator Or Baseline	5,5'-Biisoxazole (unsubstituted): LogP = 0.5; 3,3'-Biisoxazole,5,5'-dimethyl: LogP = 1.04
Quantified Difference	Target vs unsubstituted: +1.32 log units (3.6×); Target vs 5,5'-dimethyl regioisomer: +0.78 log units (75% increase)
Conditions	Calculated logP values from chemical database entries (ACD/Labs or equivalent algorithm)

Why This Matters

Higher LogP directly translates to increased retention on reversed-phase HPLC columns and altered partitioning in liquid-liquid extractions, requiring different mobile phase composition or solvent selection compared to analogs.

• [1] Molaid. 5-(1,2-oxazol-5-yl)-1,2-oxazole | 23296-57-3. https://www.molaid.com/MS_175951. Accessed 2026-05-06. View Source

Boiling Point Comparison Across Biisoxazole Analogs

5,5-Biisoxazole,3,3-dimethyl-(9CI) has a predicted boiling point of 307.0 ± 37.0 °C at 760 mmHg . The unsubstituted 5,5'-biisoxazole boils at 331.8 ± 17.0 °C (predicted) [1], while the regioisomeric 3,3'-biisoxazole,5,5'-dimethyl boils at 267.7 ± 50.0 °C . The target compound sits between the two, 24.8 °C lower than the parent and 39.3 °C higher than the regioisomer.

Boiling Point

Reported

307.0 °C

vs

331.8 °C (unsub.)
267.7 °C (regio.)

Informs distillation temperature program adjustments

Predicted at 760 mmHg

Evidence Dimension	Boiling point at 760 mmHg (predicted)
Target Compound Data	307.0 ± 37.0 °C
Comparator Or Baseline	5,5'-Biisoxazole: 331.8 ± 17.0 °C; 3,3'-Biisoxazole,5,5'-dimethyl: 267.7 ± 50.0 °C
Quantified Difference	Target vs unsubstituted: -24.8 °C; Target vs 5,5'-dimethyl regioisomer: +39.3 °C
Conditions	Predicted values at 760 mmHg from database entries

Why This Matters

Boiling point differences of this magnitude necessitate distinct distillation temperature programs and affect solvent recovery strategies during synthesis purification.

• [1] Molaid. 5-(1,2-oxazol-5-yl)-1,2-oxazole | 23296-57-3. https://www.molaid.com/MS_175951. Accessed 2026-05-06. View Source

Density Comparison Across Biisoxazole Analogs

The density of the target compound is 1.2 ± 0.1 g/cm³ . This is 17% lower than the density of unsubstituted 5,5'-biisoxazole (1.45 g/cm³) [1] and 9% higher than that of 3,3'-biisoxazole,5,5'-dimethyl (1.1 ± 0.1 g/cm³) .

Density

Reported

1.2 g/cm³

vs

1.45 g/cm³ (unsub.)
1.1 g/cm³ (regio.)

Affects mass-to-volume calculations and biphasic mixing

Database-reported values

Evidence Dimension	Density
Target Compound Data	1.2 ± 0.1 g/cm³
Comparator Or Baseline	5,5'-Biisoxazole: 1.45 g/cm³; 3,3'-Biisoxazole,5,5'-dimethyl: 1.1 ± 0.1 g/cm³
Quantified Difference	Target vs unsubstituted: -0.25 g/cm³ (-17%); Target vs 5,5'-dimethyl regioisomer: +0.1 g/cm³ (+9%)
Conditions	Reported density values from database entries

Why This Matters

Density influences mass-to-volume calculations for reaction stoichiometry and can affect mixing behavior in biphasic systems.

• [1] Molaid. 5-(1,2-oxazol-5-yl)-1,2-oxazole | 23296-57-3. https://www.molaid.com/MS_175951. Accessed 2026-05-06. View Source

Flash Point and Safe Handling Classification

The flash point of 5,5-Biisoxazole,3,3-dimethyl-(9CI) is 146.4 ± 20.5 °C . In contrast, the regioisomer 3,3'-biisoxazole,5,5'-dimethyl has a substantially lower flash point of 115.7 ± 30.1 °C . This 30.7 °C difference may place the two compounds in different flammability categories under GHS classification, affecting storage, transport, and scale-up protocols.

Flash Point

Data to verify

146.4 °C

vs

115.7 °C (regio.)

May support handling protocol review for heated operations

Predicted flash point; source review recommended

Evidence Dimension	Flash point
Target Compound Data	146.4 ± 20.5 °C
Comparator Or Baseline	3,3'-Biisoxazole,5,5'-dimethyl: 115.7 ± 30.1 °C
Quantified Difference	+30.7 °C (target higher)
Conditions	Predicted flash point values from database entries

Why This Matters

A higher flash point can translate to less stringent storage requirements and reduced fire risk during heated operations, a practical advantage for laboratories evaluating safety profiles.

Refractive Index for Identity Confirmation

The refractive index (n) of 5,5-Biisoxazole,3,3-dimethyl-(9CI) is reported as 1.504 . The regioisomer 3,3'-biisoxazole,5,5'-dimethyl has a refractive index of 1.496 . This 0.008 unit difference is sufficiently large to serve as a rapid identity verification test to distinguish between the two compounds upon receipt.

Refractive Index

Data to verify

1.504

vs

1.496 (regio.)

Supports rapid identity verification upon receipt

Reported value; confirm with in-house measurement

Evidence Dimension	Refractive index
Target Compound Data	1.504
Comparator Or Baseline	3,3'-Biisoxazole,5,5'-dimethyl: 1.496
Quantified Difference	Δn = +0.008
Conditions	Reported refractive index values from database entries

Why This Matters

Refractive index is a quick, inexpensive measurement that can be used at receipt to confirm compound identity before committing to costly experiments.

Decisive Application Scenarios for This Physicochemical Profile

Reversed-Phase Chromatographic Method Development

With a LogP of 1.82, this compound occupies a middle lipophilicity range distinct from the unsubstituted parent (LogP 0.5) and many highly lipophilic biisoxazole derivatives. This makes it a useful reference standard for calibrating C18 or C8 HPLC columns when developing separation methods for moderately polar heterocyclic compound libraries. [1]

Medicinal Chemistry Scaffold for Metabolic Stability

The 3,3'-dimethyl substitution pattern is known to block metabolic oxidation at these positions relative to unsubstituted isoxazoles. While direct metabolic data for this specific compound are not publicly available, the established class-level behavior of methyl-substituted isoxazoles supports its selection over 5,5'-biisoxazole when reduced CYP-mediated ring oxidation is desired. [2]

Safety-Conscious Scale-Up with Higher Flash Point

The flash point of 146.4 °C for this compound is significantly higher than the 115.7 °C of the 5,5'-dimethyl regioisomer. For laboratories or pilot plants operating under strict flammability controls, selecting the 3,3'-dimethyl isomer may simplify regulatory compliance and reduce the need for specialized fire-suppression equipment during heated operations. [1]

Incoming Identity Verification via Refractive Index

The refractive index of 1.504 provides a rapid, non-destructive identity check that distinguishes this compound from the regioisomer (n = 1.496). This is particularly valuable when both compounds are present in the same inventory and visual or labeling confusion is possible. [1]

Application

Selection Property

Validation Focus

Reversed-Phase HPLC Method Development

Moderate lipophilicity distinct from parent scaffold

Retention time calibration and solvent system optimization

Metabolic Stability Scaffold

3,3′-dimethyl substitution pattern

CYP-mediated ring oxidation assessment in metabolic assays

Scale-Up with Higher Flash Point

Higher flash point profile

Flammability classification review for heated operations

Incoming Identity Verification

Distinct refractive index profile

Rapid non‑destructive identity confirmation upon receipt

• [1] Molaid. 5-(1,2-oxazol-5-yl)-1,2-oxazole | 23296-57-3. https://www.molaid.com/MS_175951. Accessed 2026-05-06. View Source
• [2] Sbrana, G., Franchini, P. F., & Schettino, V. (1970). Molecular structure of 5,5′-bis-isoxazole. Part 1.—Vibrational assignment and dipole measurement. Transactions of the Faraday Society, 66, 563–571. View Source